![molecular formula C14H11N3O2S B4239447 N-(4-cyanophenyl)-N'-(2-thienylmethyl)ethanediamide](/img/structure/B4239447.png)
N-(4-cyanophenyl)-N'-(2-thienylmethyl)ethanediamide
Overview
Description
N-(4-cyanophenyl)-N'-(2-thienylmethyl)ethanediamide, also known as CTET, is a chemical compound that has been widely researched for its potential use in various scientific applications. This compound has been shown to have unique properties that make it an ideal candidate for use in the field of biochemical research. In
Mechanism of Action
The mechanism of action of N-(4-cyanophenyl)-N'-(2-thienylmethyl)ethanediamide involves the coordination of the compound with metal ions, resulting in a change in its fluorescence properties. This change in fluorescence can be used to detect the presence of metal ions in a sample.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is not known to have any significant biochemical or physiological effects. This makes it an ideal candidate for use in various lab experiments.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-cyanophenyl)-N'-(2-thienylmethyl)ethanediamide in lab experiments include its high selectivity and sensitivity towards metal ions, low toxicity, and ease of synthesis. However, the limitations of using this compound include its limited solubility in water and its potential interference with other fluorescent probes.
Future Directions
There are several future directions for the research of N-(4-cyanophenyl)-N'-(2-thienylmethyl)ethanediamide. One potential area of research is the development of new synthetic methods for this compound that can improve its solubility and reduce its potential interference with other fluorescent probes. Another area of research is the exploration of this compound's potential use in medical diagnostics for the detection of metal ions in biological samples.
In conclusion, this compound is a unique compound that has shown great potential for use in various scientific applications. Its high selectivity and sensitivity towards metal ions make it an ideal candidate for use in environmental monitoring and medical diagnostics. With further research, this compound could become an important tool for scientists in various fields of research.
Scientific Research Applications
N-(4-cyanophenyl)-N'-(2-thienylmethyl)ethanediamide has been extensively researched for its potential use as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has been shown to have a high selectivity and sensitivity towards these metal ions, making it an ideal candidate for use in environmental monitoring and medical diagnostics.
properties
IUPAC Name |
N'-(4-cyanophenyl)-N-(thiophen-2-ylmethyl)oxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2S/c15-8-10-3-5-11(6-4-10)17-14(19)13(18)16-9-12-2-1-7-20-12/h1-7H,9H2,(H,16,18)(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYAYJMDTVKAFEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)C(=O)NC2=CC=C(C=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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